Cas no 100136-25-2 (1-Naphthalenecarbonitrile, 4-amino-2-methyl-)

• Product Name: 1-Naphthalenecarbonitrile, 4-amino-2-methyl-
• CAS No: 100136-25-2
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 1125140
• Update Time: 2024-07-27

1-Naphthalenecarbonitrile, 4-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-amino-2-methyl-

• Inchi： 1S/C12H10N2/c1-8-6-12(14)10-5-3-2-4-9(10)11(8)7-13/h2-6H,14H2,1H3
• InChI Key： ODDHZFMNJAGVMO-UHFFFAOYSA-N
• SMILES： C1(C#N)=C2C(C=CC=C2)=C(N)C=C1C

Computed Properties

• Exact Mass: 182.0845

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 188 °C(Solv: ethanol (64-17-5))
• Boiling Point: 401.5±33.0 °C(Predicted)
• PSA: 49.81
• pka: 1.82±0.10(Predicted)